Cas no 75289-41-7 (3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine)

3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine is a fluorinated benzodioxin derivative with a chloro and trifluoro substitution pattern, offering unique reactivity and stability. Its structural features, including the electron-withdrawing trifluoromethyl group and the chloro substituent, enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The amine functionality at the 6-position provides a versatile handle for further functionalization, enabling the construction of complex heterocyclic systems. This compound's balanced lipophilicity and electronic properties make it valuable for designing bioactive molecules with improved metabolic stability and binding affinity. Its well-defined stereochemistry and purity ensure reproducibility in synthetic applications.

3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine structure

75289-41-7 structure

Product Name:3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine

CAS No:75289-41-7

MF:C₈H₅ClF₃NO₂

MW:239.579011678696

MDL:MFCD24842676

CID:2844552

PubChem ID:20270590

Update Time:2025-06-08

3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

- 75289-41-7
- 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 95%
- WOINQMFAPAESTP-UHFFFAOYSA-N
- 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine
- MFCD24842676
- SCHEMBL11001363
- 3-CHLORO-2,2,3-TRIFLUORO-1,4-BENZODIOXIN-6-AMINE
- MDL： MFCD24842676
- Inchi： 1S/C8H5ClF3NO2/c9-7(10)8(11,12)15-5-2-1-4(13)3-6(5)14-7/h1-3H,13H2
- InChI Key： WOINQMFAPAESTP-UHFFFAOYSA-N
- SMILES： ClC1(C(OC2C=CC(=CC=2O1)N)(F)F)F

Computed Properties

Exact Mass: 238.9960906Da
Monoisotopic Mass: 238.9960906Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 44.5Å²

3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB275157-1 g	3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 95%; .	75289-41-7	95%	1 g	€298.00	2023-07-20
abcr	AB275157-5 g	3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 95%; .	75289-41-7	95%	5 g	€795.00	2023-07-20
abcr	AB275157-1g	3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 95%; .	75289-41-7	95%	1g	€298.00	2025-04-16
abcr	AB275157-5g	3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, 95%; .	75289-41-7	95%	5g	€795.00	2025-04-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine

Recent Advances in the Study of 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS: 75289-41-7)

The compound 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS: 75289-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its unique benzodioxin scaffold and halogen substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine, emphasizing the use of palladium-catalyzed cross-coupling reactions to improve yield and purity. The researchers reported a novel, scalable method that reduces byproduct formation and enhances the compound's stability under physiological conditions. This advancement is critical for its potential large-scale production and clinical translation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine exhibits potent modulation of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These findings, published in Neuropharmacology, suggest its potential as a lead compound for developing novel antidepressants and anxiolytics. The compound's ability to cross the blood-brain barrier efficiently further supports its CNS applicability.

Another area of active research involves the compound's anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology highlighted its inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation. The researchers observed significant reductions in pro-inflammatory cytokines in murine models, positioning 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine as a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current efforts, as reported in ACS Chemical Biology, focus on structural derivatives to enhance selectivity and reduce potential toxicity. Computational modeling and high-throughput screening are being employed to identify optimal modifications while preserving the core benzodioxin structure.

In conclusion, 3-Chloro-2,2,3-trifluoro-2,3-dihydro-1,4-benzodioxin-6-amine represents a versatile scaffold with multifaceted therapeutic potential. Continued research into its mechanism of action, structural analogs, and clinical applications will be crucial for its development into viable drug candidates. The compound's unique chemical properties and biological activities make it a compelling subject for future investigations in chemical biology and drug discovery.